7-[(1R,3R,5S)-3,5-Dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]cyclopentyl]heptanoic acid

• CAS No.: 21562-58-3
• Product Name: 7-[(1R,3R,5S)-3,5-Dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]cyclopentyl]heptanoic acid
• Molecular Formula: C20H34O5
• Molecular Weight: 356.5 g/mol
• IUPAC Name: 7-[(1R,3R,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]cyclopentyl]heptanoic acid
• Standard InChI: InChI=1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-19,21-23H,2-11,14H2,1H3,(H,24,25)/t15-,16+,17?,18-,19+/m0/s1
• Standard InChIKey: QPXXPLNAYDQELM-QNXXGYPUSA-N
• Isomeric SMILES: CCCCCC(=O)/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1CCCCCCC(=O)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(C1CCCCCCC(=O)O)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(C1CCCCCCC(=O)O)O)O)O
• Description: 15-Keto-PGF1alpha, also known as 15-oxo-PGF1alpha or 15K-PGF1a, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 15-keto-PGF1alpha is considered to be an eicosanoid lipid molecule. 15-Keto-PGF1alpha is considered to be a practically insoluble (in water) and relatively neutral molecule. 15-Keto-PGF1alpha has been detected in multiple biofluids, such as blood and urine. Within the cell, 15-keto-PGF1alpha is primarily located in the membrane (predicted from logP) and cytoplasm. 15-Keto-PGF1alpha can be biosynthesized from prostaglandin F1ALPHA.; 15-ketoprostaglandin F1alpha is a prostaglandin Falpha that is prostaglandin F1alpha bearing a keto substituent at the 15-position. It is the initial metabolite of prostaglandin F1alpha via 15-hydroxyprostaglandin dehydrogenase. It has a role as a metabolite. It derives from a prostaglandin F1alpha. It is a conjugate acid of a 15-ketoprostaglandin F1alpha(1-).
• Synonyms: 15-keto PGF1α
• Reference: 1.Sorensen, P.W.,Hara, T.J.,Goetz, F.W., et al. F prostaglandins function as potent olfactory stimulants that comprise the postovulatory female sex pheromone in goldfish. Biology of Reproduction 39, 1039-1050 (1988).
• PubChem Compound: 453448
• Last Modified: Nov 11 2021